Cas no 117157-62-7 (Benzothiazole,2-(1H-pyrazol-1-yl)-)
117157-62-7 structure
Product Name:Benzothiazole,2-(1H-pyrazol-1-yl)-
CAS No:117157-62-7
MF:C10H7N3S
MW:201.247679948807
CID:131496
PubChem ID:14387158
Update Time:2025-04-19
Benzothiazole,2-(1H-pyrazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-(1H-pyrazol-1-yl)-
- 2-(1H-Pyrazol-1-yl)-1,3-benzothiazole
- Benzothiazole, 2-(1H-pyrazol-1-yl)- (9CI)
- 2-pyrazol-1-yl-1,3-benzothiazole
- 117157-62-7
- SCHEMBL5324725
- 2-(1H-pyrazol-1-yl)benzo[d]thiazole
- AKOS013122922
-
- Inchi: 1S/C10H7N3S/c1-2-5-9-8(4-1)12-10(14-9)13-7-3-6-11-13/h1-7H
- InChI Key: LKYHHJYDUIIWKK-UHFFFAOYSA-N
- SMILES: S1C(=NC2C=CC=CC1=2)N1C=CC=N1
Computed Properties
- Exact Mass: 201.03621
- Monoisotopic Mass: 201.03606841g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 59Ų
Experimental Properties
- PSA: 30.71
Benzothiazole,2-(1H-pyrazol-1-yl)- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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